![molecular formula C13H10Cl2N2O2S2 B3923982 1-(2,3-dichlorophenyl)-3-(2-thioxo-1,3-thiazolidin-3-yl)-2,5-pyrrolidinedione](/img/structure/B3923982.png)
1-(2,3-dichlorophenyl)-3-(2-thioxo-1,3-thiazolidin-3-yl)-2,5-pyrrolidinedione
Overview
Description
1-(2,3-dichlorophenyl)-3-(2-thioxo-1,3-thiazolidin-3-yl)-2,5-pyrrolidinedione, also known as DCTP, is a synthetic compound that has been studied for its potential use in scientific research. This compound has been found to have unique properties that make it useful in a variety of applications. In
Mechanism of Action
The mechanism of action of 1-(2,3-dichlorophenyl)-3-(2-thioxo-1,3-thiazolidin-3-yl)-2,5-pyrrolidinedione is not fully understood. However, it is believed to act by binding to specific targets, such as metal ions or proteins, and inducing a biological response. In the case of cancer cells, this compound is believed to induce apoptosis by activating the p53 pathway, a key regulator of cell growth and division.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. In addition to its ability to bind to metal ions and induce apoptosis in cancer cells, this compound has also been found to inhibit the activity of enzymes involved in the biosynthesis of cholesterol and fatty acids. This property may make it useful in the treatment of metabolic disorders, such as obesity and diabetes.
Advantages and Limitations for Lab Experiments
1-(2,3-dichlorophenyl)-3-(2-thioxo-1,3-thiazolidin-3-yl)-2,5-pyrrolidinedione has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It also has unique properties, such as its ability to bind to metal ions and induce apoptosis in cancer cells, that make it useful in a variety of applications. However, there are also limitations to its use. This compound is a synthetic compound that may not accurately reflect the properties of natural compounds. Additionally, its mechanism of action is not fully understood, which may limit its usefulness in certain applications.
Future Directions
There are several future directions for research on 1-(2,3-dichlorophenyl)-3-(2-thioxo-1,3-thiazolidin-3-yl)-2,5-pyrrolidinedione. One area of interest is its potential use as a therapeutic agent for the treatment of cancer. Further studies are needed to fully understand its mechanism of action and to determine its efficacy in vivo. Another area of interest is its use as a fluorescent probe for the detection of metal ions. Future studies may focus on optimizing its binding affinity and selectivity for specific metal ions. Additionally, this compound may have potential applications in the treatment of metabolic disorders, such as obesity and diabetes. Further studies are needed to fully understand its effects on lipid and glucose metabolism.
Scientific Research Applications
1-(2,3-dichlorophenyl)-3-(2-thioxo-1,3-thiazolidin-3-yl)-2,5-pyrrolidinedione has been studied for its potential use in a variety of scientific research applications. One area of interest is its use as a fluorescent probe for the detection of metal ions. This compound has been found to selectively bind to metal ions, such as zinc and copper, and emit fluorescence upon binding. This property makes it useful in the detection and quantification of metal ions in biological samples.
Another area of interest is its potential use as a therapeutic agent for the treatment of cancer. This compound has been found to inhibit the growth of cancer cells in vitro and in vivo. This property is believed to be due to its ability to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
1-(2,3-dichlorophenyl)-3-(2-sulfanylidene-1,3-thiazolidin-3-yl)pyrrolidine-2,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Cl2N2O2S2/c14-7-2-1-3-8(11(7)15)17-10(18)6-9(12(17)19)16-4-5-21-13(16)20/h1-3,9H,4-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPKCVKRWYAGBFU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(=S)N1C2CC(=O)N(C2=O)C3=C(C(=CC=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Cl2N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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